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Compound of Interest

Compound Name:
2-Chloro-4-methylpyrimidine-5-

carboxylic acid

Cat. No.: B062461 Get Quote

Technical Guide: 2-Chloro-4-methylpyrimidine-5-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-methylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document outlines its chemical structure, IUPAC name, physicochemical

properties, plausible synthetic routes, and its role as a potential building block in the synthesis

of bioactive molecules.

Chemical Structure and IUPAC Name
The chemical structure of 2-Chloro-4-methylpyrimidine-5-carboxylic acid is characterized by

a pyrimidine ring substituted with a chlorine atom at the 2-position, a methyl group at the 4-

position, and a carboxylic acid group at the 5-position.

Chemical Structure:

IUPAC Name: 2-chloro-4-methylpyrimidine-5-carboxylic acid
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Quantitative data for 2-Chloro-4-methylpyrimidine-5-carboxylic acid is not readily available

in public databases. However, data for its ethyl ester, Ethyl 2-chloro-4-methylpyrimidine-5-

carboxylate, and the related precursor, 2-chloro-4-methylpyrimidine, are provided below for

reference.[1]

Property
Value (Ethyl 2-chloro-4-
methylpyrimidine-5-
carboxylate)

Value (2-chloro-4-
methylpyrimidine)

Molecular Formula C₈H₉ClN₂O₂ C₅H₅ClN₂

Molecular Weight 200.62 g/mol 128.56 g/mol [1]

CAS Number 188781-08-0 13036-57-2[1]

Appearance Not specified Pale yellow solid

Melting Point Not specified 35-36 °C

Boiling Point Not specified 94 °C at 12 mmHg

Solubility Not specified Soluble in Chloroform

Experimental Protocols
While a specific, validated experimental protocol for the synthesis of 2-Chloro-4-
methylpyrimidine-5-carboxylic acid is not extensively documented in peer-reviewed

literature, a plausible synthetic route can be derived from the synthesis of its ethyl ester

followed by hydrolysis.

Synthesis of Ethyl 2-chloro-4-methylpyrimidine-5-
carboxylate
A common method for the synthesis of pyrimidine-5-carboxylates involves the condensation of

an amidine with a suitably substituted three-carbon component.

Proposed Synthesis of 2-Chloro-4-methylpyrimidine-5-
carboxylic acid via Hydrolysis
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The hydrolysis of the ethyl ester, Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate, would be a

standard procedure to obtain the target carboxylic acid.

Reaction:

Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate + H₂O --(Acid or Base Catalyst)--> 2-Chloro-
4-methylpyrimidine-5-carboxylic acid + Ethanol

General Protocol:

Dissolve Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate in a suitable solvent such as

ethanol or a mixture of ethanol and water.

Add an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide)

or a strong acid (e.g., hydrochloric acid or sulfuric acid).

Heat the reaction mixture to reflux and monitor the reaction progress by a suitable analytical

technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

If base hydrolysis was performed, acidify the mixture with a strong acid (e.g., HCl) to

precipitate the carboxylic acid. If acid hydrolysis was used, the product may precipitate upon

cooling or after partial removal of the solvent.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Recrystallization from a suitable solvent may be performed for further purification.

Synthetic Workflow
The following diagram illustrates a potential synthetic pathway for 2-Chloro-4-
methylpyrimidine-5-carboxylic acid, starting from the synthesis of the key intermediate, 2-

chloro-4-methylpyrimidine.
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Caption: Proposed synthetic workflow for 2-Chloro-4-methylpyrimidine-5-carboxylic acid.

Applications in Drug Development
Pyrimidine derivatives are a well-established class of compounds in medicinal chemistry, with

applications as antiviral, antibacterial, and anticancer agents. 2-Chloro-4-methylpyrimidine-5-
carboxylic acid, as a functionalized pyrimidine, serves as a valuable intermediate for the

synthesis of more complex molecules. The chloro and carboxylic acid groups provide reactive

handles for further chemical modifications, such as nucleophilic substitution and amide bond

formation, enabling the generation of diverse chemical libraries for drug discovery screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-4-methylpyrimidine-5-carboxylic acid chemical
structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062461#2-chloro-4-methylpyrimidine-5-carboxylic-
acid-chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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